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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the inhibitory activity of ASK1-IN-6 against

other known inhibitors of Apoptosis Signal-regulating Kinase 1 (ASK1). The information

presented is collated from publicly available experimental data to assist researchers in

selecting the appropriate tools for their studies in areas such as neurodegenerative diseases,

inflammation, and fibrosis.

Introduction to ASK1 Inhibition
Apoptosis Signal-regulating Kinase 1 (ASK1), also known as Mitogen-Activated Protein Kinase

Kinase Kinase 5 (MAP3K5), is a key upstream regulator of the p38 and c-Jun N-terminal kinase

(JNK) signaling pathways.[1] These pathways are activated in response to various cellular

stresses, including oxidative stress, endoplasmic reticulum (ER) stress, and inflammatory

cytokines.[1] Dysregulation of the ASK1 signaling cascade has been implicated in the

pathogenesis of numerous diseases, making it an attractive therapeutic target. The

development of small molecule inhibitors targeting ASK1 is an active area of research aimed at

mitigating the downstream effects of ASK1 activation, such as apoptosis, inflammation, and

fibrosis.[1]
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Comparative Inhibitory Activity
The inhibitory potential of a compound is most commonly quantified by its half-maximal

inhibitory concentration (IC50), which represents the concentration of an inhibitor required to

reduce the activity of a specific enzyme or cellular process by 50%. The following table

summarizes the reported biochemical and cellular IC50 values for ASK1-IN-6 and a selection

of other commercially available ASK1 inhibitors. It is important to note that these values are

compiled from various sources and experimental conditions may differ, which can influence the

absolute IC50 values.
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Inhibitor
Biochemical IC50
(nM)

Cellular IC50 (nM) Notes

ASK1-IN-6 7[2] 25[2]

Selective, orally

active, and blood-

brain barrier

penetrant.[2]

ASK1-IN-1 21[2] 138[2] CNS-penetrant.[2]

ASK1-IN-2 32.8[2] Not Reported
Potent and orally

active.[2]

ASK1-IN-3 33.8[2] Not Reported

Also inhibits several

cell cycle regulating

kinases.[2]

ASK1-IN-4 200[2] Not Reported

Interacts with the ATP-

binding site of ASK1.

[2]

ASK1-IN-8 1.8[2] Not Reported Orally active.[2]

Selonsertib (GS-4997) Not Reported Not Reported

Extensively studied in

clinical trials for

various diseases.[3]

GS-444217 2.87 Not Reported
Selective ATP-

competitive inhibitor.

MSC2032964A 93[4] Not Reported

Orally bioavailable

and brain permeable.

[4]

Signaling Pathway and Experimental Workflow
To provide a clearer understanding of the context in which these inhibitors function and how

their activity is measured, the following diagrams illustrate the ASK1 signaling pathway and a

general workflow for an in vitro kinase inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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